Cas no 2101196-23-8 (4-amino-1-(2-fluoroethyl)-N,N-dimethyl-1H-pyrazole-3-carboxamide)

• Product Name: 4-amino-1-(2-fluoroethyl)-N,N-dimethyl-1H-pyrazole-3-carboxamide
• CAS No: 2101196-23-8
• MF: C₈H₁₃FN₄O
• MW: 200.213424444199
• CID: 5193708
• Update Time: 2025-05-21

4-amino-1-(2-fluoroethyl)-N,N-dimethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2-fluoroethyl)-N,N-dimethyl-1H-pyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide, 4-amino-1-(2-fluoroethyl)-N,N-dimethyl-

• Inchi： 1S/C8H13FN4O/c1-12(2)8(14)7-6(10)5-13(11-7)4-3-9/h5H,3-4,10H2,1-2H3
• InChI Key： OKYQODPPQJXHPG-UHFFFAOYSA-N
• SMILES： N1(CCF)C=C(N)C(C(N(C)C)=O)=N1

Additional information on 4-amino-1-(2-fluoroethyl)-N,N-dimethyl-1H-pyrazole-3-carboxamide

Introduction to 4-amino-1-(2-fluoroethyl)-N,N-dimethyl-1H-pyrazole-3-carboxamide (CAS No. 2101196-23-8)

4-amino-1-(2-fluoroethyl)-N,N-dimethyl-1H-pyrazole-3-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2101196-23-8, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their broad spectrum of biological activities. The presence of multiple functional groups, including an amino group, a fluoroethyl side chain, and a dimethylamino group, makes this molecule a promising candidate for further exploration in drug discovery and development.

The pyrazole core structure is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 5. This framework is known for its stability and versatility in forming hydrogen bonds, which is a critical factor in the design of bioactive molecules. The introduction of a fluoroethyl group at the 1-position introduces fluorine atoms, which are well-documented for their ability to modulate metabolic pathways and enhance binding affinity to biological targets. Additionally, the dimethylamino group at the 3-position contributes to the compound's solubility and pharmacokinetic properties, making it more suitable for formulation into therapeutic agents.

In recent years, there has been growing interest in 4-amino-1-(2-fluoroethyl)-N,N-dimethyl-1H-pyrazole-3-carboxamide due to its potential applications in addressing various therapeutic challenges. The compound has been studied for its interactions with enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases. Preliminary studies suggest that this molecule may exhibit inhibitory effects on key targets such as kinases and proteases, which are often overexpressed in pathological conditions.

One of the most compelling aspects of 4-amino-1-(2-fluoroethyl)-N,N-dimethyl-1H-pyrazole-3-carboxamide is its structural flexibility, which allows for modifications that can fine-tune its biological activity. Researchers have explored derivatives of this compound to enhance its potency and selectivity. For instance, modifications at the fluoroethyl side chain have been shown to improve binding affinity to specific protein targets, while alterations to the amino and dimethylamino groups can influence metabolic stability and pharmacokinetic profiles.

The synthesis of 4-amino-1-(2-fluoroethyl)-N,N-dimethyl-1H-pyrazole-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into organic molecules is particularly challenging due to their high reactivity and sensitivity to environmental factors. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms efficiently while maintaining the integrity of the pyrazole core structure. This has opened up new avenues for developing fluorinated pyrazoles with enhanced pharmacological properties.

Recent research has highlighted the potential of 4-amino-1-(2-fluoroethyl)-N,N-dimethyl-1H-pyrazole-3-carboxamide as a lead compound for drug development. In vitro studies have demonstrated its ability to modulate signaling pathways associated with diseases such as cancer and inflammation. For example, it has been shown to inhibit the activity of Janus kinases (JAKs), which play a crucial role in immune responses and cell growth regulation. Additionally, preclinical studies have indicated that this compound may have therapeutic potential in treating autoimmune disorders by suppressing excessive inflammatory responses.

The pharmacokinetic profile of 4-amino-1-(2-fluoroethyl)-N,N-dimethyl-1H-pyrazole-3-carboxamide is another area of active investigation. Fluorinated compounds are known for their improved bioavailability and longer half-life due to their resistance to metabolic degradation. Studies have shown that this compound exhibits favorable pharmacokinetic properties when administered orally or intravenously, suggesting its potential for clinical translation. Furthermore, its solubility profile makes it suitable for formulation into various dosage forms, including tablets and injectables.

From a chemical biology perspective, 4-amino-1-(2-fluoroethyl)-N,N-dimethyl-1H-pyrazole-3-carboxamide serves as an excellent scaffold for understanding molecular interactions at the atomic level. High-resolution crystal structures obtained through X-ray diffraction have provided insights into how this compound binds to biological targets at the molecular level. These structural insights are invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

The development of computational models has further accelerated the study of 4-amino-1-(2-fluoroethyl)-N,N-dimethyl-1H-pyrazole-3-carboxamide by enabling virtual screening of potential drug candidates. Machine learning algorithms have been used to predict binding affinities and identify optimal modifications that can enhance biological activity. These computational approaches complement traditional experimental methods by providing rapid and cost-effective ways to explore chemical space.

In conclusion,4-amino-1-(2-fluoroethyl)-N,N-dimethyl-1H-pyrazole-3-carboxamide (CAS No. 2101196-23-8) represents a promising compound with significant therapeutic potential across multiple disease areas. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs aimed at addressing unmet medical needs. As research continues to uncover new applications for this molecule,4-amino-1-(2-fluoroethyl)-N,N-dimethyl-1H-pyrazole-3-carboxamide is poised to play a crucial role in shaping future therapeutic strategies.